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Compound of Interest

Compound Name:
4-Amino-2-hydroxy-6-

methylpyrimidine

CAS No.: 6220-50-4

Cat. No.: B1616933

Get Quote

4-Amino-2-hydroxy-6-methylpyrimidine, also known by synonyms such as 6-

Methylisocytosine and 2-Amino-6-methyl-4-pyrimidinol, is a substituted pyrimidine that serves

as a versatile precursor in medicinal chemistry and materials science.[1][2][3] Pyrimidine

scaffolds are central to numerous biologically active molecules, including nucleobases and a

wide range of therapeutic agents. The presence of a reactive amino group, an enolic hydroxyl

group, and an active methyl group makes this compound a privileged starting material for

constructing more complex molecular architectures, such as Schiff bases and fused

heterocyclic systems.[3] Its derivatives have been explored for various pharmacological

applications, underscoring the importance of rigorously characterizing its fundamental

physicochemical properties.[3][4]

The Critical Role of Melting Point in Pharmaceutical
Sciences
In the pharmaceutical industry, melting point determination is a fundamental analytical method

used for the quality control of active pharmaceutical ingredients (APIs) and intermediates.[5][6]

It is a critical parameter for several reasons:
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Purity Assessment: A pure crystalline solid exhibits a sharp, well-defined melting point range,

typically 0.5-1.0°C. The presence of impurities disrupts the crystal lattice, leading to a

depression of the melting point and a broadening of the melting range.[5][7][8] Observing a

wide melting range is a strong indicator that a sample is impure.[7]

Identity Confirmation: The melting point is a characteristic physical property of a pure

compound.[9] By comparing the experimentally determined melting point of a synthesized

compound with a literature value or a certified reference standard, its identity can be

confirmed.[5][10]

Stability and Formulation: Melting point data provides valuable insights into a compound's

thermal stability and the strength of its intermolecular forces.[5][11] This information is crucial

during drug development for selecting appropriate processing conditions (e.g., heating,

drying) and for designing stable pharmaceutical formulations.[10][11]

Thermal Properties of 4-Amino-2-hydroxy-6-
methylpyrimidine
The consistent reporting of the melting point for 4-Amino-2-hydroxy-6-methylpyrimidine
across multiple chemical suppliers and databases is a key characteristic of this compound.

3.1 Reported Melting Point and Interpretation

Numerous authoritative sources report the melting point of 4-Amino-2-hydroxy-6-
methylpyrimidine as >300 °C.[1][2][12][13][14] This value is not a precise melting temperature

but rather an indication that the compound does not melt cleanly at temperatures up to and

including 300 °C under standard atmospheric pressure. This high value suggests strong

intermolecular forces, likely due to hydrogen bonding facilitated by the amino and hydroxyl/oxo

groups, which hold the crystal lattice together.[15] In practice, this often signifies that the

compound undergoes thermal decomposition before a true solid-to-liquid phase transition can

be observed.

Table 1: Physicochemical Properties of 4-Amino-2-
hydroxy-6-methylpyrimidine

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.nano-lab.com.tr/en/blog/detail/melting-point-determination
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://www.jove.com/v/10356/melting-point-determination-of-solid-organic-compounds
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://www.mrclab.com/what-is-melting-point-apparatus
https://www.nano-lab.com.tr/en/blog/detail/melting-point-determination
https://www.buchi.com/en/blogs/colorful-researchers/melting-point-matters-key-purity-identification-and-quality-control
https://www.nano-lab.com.tr/en/blog/detail/melting-point-determination
https://aschemicals.com/melting-point/
https://www.buchi.com/en/blogs/colorful-researchers/melting-point-matters-key-purity-identification-and-quality-control
https://aschemicals.com/melting-point/
https://www.benchchem.com/product/b1616933/docs?utm_src=pdf-body#introduction-to-4-amino-2-hydroxy-6-methylpyrimidine
https://www.benchchem.com/product/b1616933/docs?utm_src=pdf-body#introduction-to-4-amino-2-hydroxy-6-methylpyrimidine
https://www.benchchem.com/product/b1616933/docs?utm_src=pdf-body#introduction-to-4-amino-2-hydroxy-6-methylpyrimidine
https://www.benchchem.com/product/b1616933/docs?utm_src=pdf-body#introduction-to-4-amino-2-hydroxy-6-methylpyrimidine
https://www.benchchem.com/product/b1616933/docs?utm_src=pdf-body#introduction-to-4-amino-2-hydroxy-6-methylpyrimidine
http://www.ichemical.com/products/3977-29-5.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/a58003
https://www.chemsrc.com/en/cas/3977-29-5_830385.html
https://www.fishersci.com/store/msds?partNumber=AAB24604&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.thermofisher.com/order/catalog/product/B24604.18
https://www.benchchem.com/product/b160893
https://www.benchchem.com/product/b1616933/docs?utm_src=pdf-body#introduction-to-4-amino-2-hydroxy-6-methylpyrimidine
https://www.benchchem.com/product/b1616933/docs?utm_src=pdf-body#introduction-to-4-amino-2-hydroxy-6-methylpyrimidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616933?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 3977-29-5 [1][2][16]

Molecular Formula C₅H₇N₃O [1][2][16]

Molecular Weight 125.13 g/mol [1][2][16]

Appearance White to cream powder/solid [13][15][17]

Melting Point >300 °C (literature) [1][2][13][14]

Synonyms

2-Amino-6-methyl-4-

pyrimidinol, 6-

Methylisocytosine

[1][2][16]

Experimental Protocol for Melting Point
Determination
The following protocol describes the capillary method using a modern digital melting point

apparatus, which is a standard technique for determining the melting point of a crystalline

organic solid.[8]

4.1 Principle of the Capillary Method

A small, finely powdered sample of the organic solid is packed into a thin-walled capillary tube.

This tube is placed in a heating block alongside a high-precision thermometer.[8] The block is

heated slowly, and the temperatures at which the substance begins to liquefy (onset) and

completely turns to liquid (clear point) are recorded as the melting range.[8][18]

4.2 Instrumentation and Materials

Digital Melting Point Apparatus (e.g., Mel-Temp® or similar)

Capillary tubes (one end sealed)

4-Amino-2-hydroxy-6-methylpyrimidine sample

Spatula
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Mortar and pestle (or glass rod and watch glass)

Safety glasses and laboratory coat

4.3 Detailed Step-by-Step Procedure

Sample Preparation:

Place a small amount of the crystalline 4-Amino-2-hydroxy-6-methylpyrimidine on a

clean, dry watch glass.

Using a spatula or mortar and pestle, crush the sample into a fine, uniform powder.[18]

Dip the open end of a capillary tube into the powder.[8]

Invert the tube and gently tap it on a hard surface to pack the powder into the sealed end.

[8] A sample height of 1-2 cm is sufficient.[18]

Instrument Setup:

Ensure the melting point apparatus is clean and has cooled to room temperature.

Carefully insert the packed capillary tube into the sample holder of the apparatus.[8]

Approximate Melting Point Determination (Rapid Ramp):

Set a rapid heating rate (e.g., 10 °C/min) to quickly estimate the melting point.[8]

Observe the sample and note the approximate temperature at which it melts or

decomposes. This step is crucial for saving time during the accurate determination. Given

the known value of >300 °C, this step may involve ramping to the instrument's maximum

temperature to confirm decomposition.

Accurate Melting Point Determination (Slow Ramp):

Allow the apparatus to cool significantly below the approximate melting/decomposition

temperature observed.
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Prepare a fresh sample in a new capillary tube. Never remelt a previously melted sample.

[7]

Insert the new tube and heat rapidly to a temperature about 20 °C below the approximate

point.

Decrease the heating rate to 1-2 °C per minute.[7][8] This slow rate is critical for ensuring

thermal equilibrium between the heating block, sample, and thermometer, yielding an

accurate reading.

Carefully observe the sample. Record the temperature (T1) when the first drop of liquid

appears.

Continue heating at the slow rate and record the temperature (T2) when the last solid

particle melts completely.[18]

The melting point is reported as the range T1 - T2. For a substance like 4-Amino-2-
hydroxy-6-methylpyrimidine, you will likely observe charring or discoloration, which

should be noted as decomposition.

4.4 Causality and Expert Insights

Why a Fine Powder? A finely ground sample ensures uniform heat distribution throughout

the sample, preventing different parts from melting at different times, which would lead to a

broader, inaccurate melting range.[7]

Why Pack Tightly? Tight packing eliminates air pockets, which act as insulators and impede

efficient heat transfer from the capillary wall to the sample crystals.[7] This ensures the entire

sample reaches the same temperature simultaneously.

Why a Slow Heating Rate? The most common source of error in melting point determination

is heating the sample too quickly.[7] A rapid temperature increase does not allow the system

(heating element, sample, and thermometer) to reach thermal equilibrium. This results in the

thermometer reading lagging behind the actual temperature of the sample, leading to an

erroneously high and broad melting range.

4.5 Diagram of the Experimental Workflow
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1. Sample Preparation

2. Measurement

3. Data Interpretation
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Caption: Workflow for Capillary Melting Point Determination.
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Safety and Handling Precautions
Based on available Safety Data Sheets (SDS), 4-Amino-2-hydroxy-6-methylpyrimidine
requires careful handling in a laboratory setting.

Exposure Routes: The compound may cause irritation to the eyes, skin, and respiratory tract

upon contact or inhalation.[13]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles with side-shields, chemical-resistant gloves, and a laboratory coat.[19]

Handling: Handle the compound in a well-ventilated area, preferably in a fume hood, to avoid

inhaling the powder.[13][19] Avoid dust formation during handling.[13]

Storage: Keep the container tightly closed and store it in a dry, cool, and well-ventilated place

away from strong oxidizing agents.[13]

First Aid: In case of eye or skin contact, rinse immediately and thoroughly with plenty of

water for at least 15 minutes and seek medical attention if irritation persists.[13][20] If

inhaled, move to fresh air.[20] If ingested, rinse the mouth with water and seek medical

attention.[13][20]

Conclusion
4-Amino-2-hydroxy-6-methylpyrimidine is a thermally stable compound with a melting point

reported to be above 300 °C, which is indicative of decomposition under standard heating

conditions. This high thermal stability is a result of strong intermolecular forces within its crystal

structure. Accurate determination of thermal behavior is a non-negotiable aspect of quality

control in research and pharmaceutical development. The standardized capillary method, when

performed with meticulous attention to sample preparation and heating rate, provides reliable

and reproducible data. Adherence to the detailed protocol and safety guidelines presented in

this guide will ensure the accurate characterization of this important synthetic building block

and promote a safe laboratory environment.
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intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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